Nature is a perfect laboratory for creating novel nanomaterials for a variety of applications. A robust green synthesis approach to GO-loaded Ag/ZnO nanocomposite materials using medicinal plant extraction and their potential application in methyl orange dye degradation are reported. The straightforward technique employs zinc and silver nitrate precursors in an aqueous solution of medicinal plant extract, causing the precipitation process. Prior to photocatalytic investigations, the physico-chemical properties of the material are analysed using TG-DTA, XRD, FE-SEM, TEM, EDAX and BET. The developed material showcase hexagonal wurtzite structure of ZnO, with face-centered-cubic phase of Ag and AgCl. All the samples exhibit aggregated, irregular rounded grains, as expected in the precipitation synthesis process. Pristine ZnO showed 15.5% degradation efficiency towards methyl orange, which was further improved by doping Ag from 0.5 to 2 mol%. The catalyst with 1 mol% Ag doping resulted in the better photocatalytic activity (26.30%), which has again improved by loading the GO (27.46%). The outcome of this study provides the new insights to GO-loaded Ag/ZnO nanocomposites by green synthesis route, in view of photocatalytic applications.

A study on the effect of swift Heavy Ions Ti7+ @ (100 MeV) irradiated on TGS single crystal has been performed at various ion fluencies. UV–Vis-NIR absorption measurements suggest the tuning of energy gap upon irradiation and Eg values linearly decreased with respect to increase in ion fluences. From the Dielectric study, it has been identified that Curie temperature (Tc) of 〈011〉 TGS decreases to 322 K from 325 K upon irradiation, and peak boarding due to induced strain was also notified therein. Strikingly, upon irradiation the piezoelectric coefficient of the irradiated sample of 〈011〉 TGS got increased from 41 pC/N to a maximum of 52 pC/N for an ion fluencies of 1013 ions/cm2. The other significant results have been discussed in detail.

In this study, the effect of cerium (Ce) concentration on humidity sensing performance of humidity sensors based on Ce-doped zinc oxide nanostructure was investigated. Undoped ZnO (uZnO) and Ce-doped zinc oxide (CZO) nanoparticles were synthesized by sol–gel method. X-ray diffraction analyzes revealed that all nanostructures have a hexagonal wurtzite crystal structure and preferential orientation along the (002) plane. Scanning electron microscopy micrographs showed that there are homogeneously and uniformly distributed nanosized grains and capillary-nanopores on the surfaces of nanostructures. The energy dispersive x-ray spectroscopy analyzes confirmed the presence of zinc, oxygen and Ce elements in the nanostructures. The relative humidity (RH) sensing performances of uZnO and CZO nanostructured sensors were determined by means of electrical resistance measurements in the range of 40–90% RH at room temperature. The humidity sensing performance of the zinc oxide (ZnO) nanostructured sensor was significantly increased by Ce doping. All of the CZO sensors showed very high sensitivity to humidity and very short response and recovery times were achieved. It has been determined that 3 mol% Ce-doped ZnO has the best crystallite quality, the highest humidity sensitivity with a ratio of 7490 in the range of 40–90% RH, and the fastest times with a response time of 0.8 s and a recovery time of 4.7 s. This study clearly showed that CZO nanostructures, which we produce easily and at low cost, have the ideal humidity sensor potential and therefore have a bright future for humidity sensor applications.

Electrospinning is a well-known and straightforward technique for creating nanofibres from various materials, such as metals, ceramics, and polymers. The process takes place in a strong electric field, causing the polymer solution to stretch, resulting in micro/nanoscale fibres. The process parameters of electrospinning influence the morphology of nanofibres. In the present study, zinc oxide (ZnO) nanofibres were created in a polyvinylpyrrolidone (PVP) polymer combining electrospinning and sol–gel methods. To measure the effects of electrospinning and sol–gel on the diameter of ZnO + PVP nanofibres, a Taguchi design of experiment (DoE) approach was adopted, which comprised the “PVP concentrations, flow rate, needle tip-to-collector distances, and applied voltage”. S/N ratio, orthogonal L9 arrays with Taguchi design, and variance analysis. Several trials and investigations are planned using ANOVA to observe the best circumstances for synthesising ZnO + PVP. In DoE studies, it was analysed that the PVP concentration is the most crucial determinant of the nanofibre diameter, followed by flow rate. For electro-spun ZnO + PVP nanofibres, an optimal combination was also identified to produce the lowest diameters with the least variance. Interaction plot values were also recommended for experimentation with good interaction and a further selection of parameter values.

Zirconium nitride nanofibers were synthesized by electrospinning method combined with carbon thermal reduction nitridation process, with zirconium chloride octahydrate and polyvinylpyrrolidone as raw materials. The phase composition, morphology and pore structure of the as-prepared nanofibers were analyzed by XRD, XPS, SEM, TEM and BET. In addition, the microwave absorption properties were measured using transmission line theory utilizing a vector network analyzer of zirconium nitride nanofibers/paraffin composites with different filler loadings. The results show that the as-prepared nanofibers are ZrN phase. The zirconium nitride nanofibers contain residual oxygen and carbon to form Zr(N,C,O) solid solution. The average diameter of the nanofibers is approximately 300 nm. There are particles distributed in it and the particle size ranges from 100 to 200 nm. The specific surface area of zirconium nitride nanofibers is 176.7 m2/g, and their pore volume is 0.26 cc/g. The pore sizes are mainly distributed at 3 nm. The granular structure and abundant pores of zirconium nitride nanofibers provide suitable conditions for impedance matching, interfacial polarization, multiple reflections, and scattering. These nanofibers exhibit excellent microwave absorption performance, achieving an optimum reflection loss of − 55.11 dB at a thickness of 1.55 mm with an effective absorption bandwidth of 3.51 GHz when the filler loading is 35 wt%. This study suggests that zirconium nitride nanofibers with good microwave absorption performance have the potential as novel transition metal nitride microwave absorption candidate materials.

It was previously understood that pure BaTiO3 has a diamagnetic property, whereas ferromagnetic signature has been unfolded in BaTiO3 by doping a non-magnetic dopant. In this research work, non-magnetic Sn (Tin) is doped with BaTiO3 in various concentrations i.e. 0.1%, 0.2% and 0.3% Sn via facile sol–gel approach so as to tune the magnetic parameters for spintronic applications. The formulated structural analyses demonstrate that all the synthesized samples possess a single phase of the tetragonal (0.1%), whereas a minor secondary phase of SnTiO3 is present in 0.2% and 0.3% Sn-doped samples. Making use of the UV–Visible spectra, the calculated optical band gap (Eg) of 0.1%, 0.2% and 0.3% of Sn-doped samples is 3.11, 3.14 and 3.16 eV, respectively. Further, the ferromagnetic ordering associated to the non-magnetic Sn-doped BaTiO3 could be clarified on the basis of intrinsic defects in the BaTiO3 lattice which is authenticated by performing the X-ray photoelectron spectroscopic (XPS) measurements. The vibrating sample magnetometer (VSM) study reveals that the saturation magnetization (MS) Value is 0.17 ± 0.001 × 10–3 emu/g for 0.1% Sn and 1.43 ± 0.01 × 10–3 emu/g for 0.2% Sn whereby the ferromagnetic nature is asserted for the sample. On the other hand, the 0.3% Sn-doped sample exhibits the diamagnetic feature which is because of the lack of oxygen vacancies. The derived results could affirm that the augmented ferromagnetic nature is influenced by the created defects thereby the room-temperature ferromagnetic ordering is stabilized in 0.1% and 0.2% Sn-doped nanoparticles. Therefore, the 0.1% Sn-doped BaTiO3 sample with low saturation magnetization can be a candid candidate in the emerging sphere of spintronics applications.

In this study, (1−x)BaTiO3–xBi(Mg3/4W1/4)O3 [(1−x)BT–xBMW] lead-free ceramics have been prepared via solid-state reaction method. X-ray patterns indicated that the as-obtained ceramics show perovskite structure without the formation of a second phase and tetragonal phase of BT transformed into a pseudo-cubic phase via introduction of BMW. The grain size and density of the samples were observed by SEM, average grain size of the ceramics gradually decreased from 3.75 μm at x = 0.05 to 2.54 μm at x = 0.15, but it increased to 2.83 µm at x = 20. It was observed from P-E hysteresis loops that modification with appropriate amount of BMW was an effective approach to modulate relaxation behavior of BT, subsequently its energy-storage performance was promoted. Improved energy-storage performance of Wrec = 1.71 J cm−3 and η = 91.97% can be achieved in the 0.85BT–0.15BMW ceramics, accompanied with outstanding temperature (20–120 °C) and frequency (1–100 Hz) stabilities. (1 − x)BT–xBMW ceramic is expected to be a potential candidate for energy-storage equipments with high stability.

This study aimed to investigate the properties of WO3 thin films deposited on glass and silicon substrates using the thermal spray technique. The films were prepared with a WO3 concentration of 10 mM and a deposition temperature of 350 °C. Different numbers of spray cycles ranging from 3 to 39 were applied. The X-ray diffraction analysis revealed that the crystal structure of the WO3 films exhibited a monoclinic phase, with a preferred orientation along the (hkl) (200) direction, which varied with the number of sprays. Field emission scanning electron microscopy images showed an increase in grain size with the number of sprays, ranging from 30.14 nm to 39.4 nm. Energy-dispersive X-ray spectroscopy (EDX) analysis indicated that the stoichiometry of the WO3 films was optimized at 12 spray cycles and a substrate temperature of 350 °C. The atomic ratio of tungsten to oxygen was found to be 26–74%, resulting in a W/O ratio of 2.84. Atomic force microscopy (AFM) images displayed varying average roughness values and root mean square values across different numbers of sprays, ranging from 19.73 to 49.74 nm and 25.85 to 54.76 nm, respectively. The Ultraviolet–Visible properties of the WO3 films demonstrated an absorption edge at a wavelength of 320 nm, which decreased at longer wavelengths. The energy gap of the films decreased from 3.63 to 2.98 eV, while the Urbach energy (Eu) increased from 0.455 to 2.639 eV. Electrical conductivity and activation energy (Ea) measurements were conducted under optimal conditions, resulting in a conductivity of 3.449 × 10–7 (Ω cm)−1 and an activation energy of 0.214 eV.

Flexible thermoelectric generators are receiving more attention due to the great potential to convert waste heat into electricity. They can provide long-term power supply by avoiding the battery replacement and frequent charging. Recently, there are lots of studies emerging for wearable thermoelectric applications. In this work, we synthesized metal phase-assisted (2H/1 T MoS2) Indium-doped MoS2 grown on carbon fabric (In-MoS2/CF) by facile hydrothermal method. Structural, morphological, and compositional analyses confirmed the formation of 2H/1 T MoS2. The thermoelectric results show that Indium doping on MoS2 influences the electrical conductivity (σ) as well as the Seebeck coefficient (S). The highest electrical conductivity attains around 4242.2 S/m for 6-wt% In-MoS2/CF, which is 1.46 times higher than MoS2/CF. Whereas, 8-wt% In-MoS2/CF achieves maximum Seebeck coefficient of around 12.8 μV/K. Due to the enhancement in both the parameters, 8-wt% In-MoS2/CF obtains power factor of around 0.55 μW/mK2 at 368 K which is 2.15 times higher than MoS2/CF. The fabricated thermoelectric prototype composed of four legs of 8-wt% In-MoS2/CF, which exhibit maximum power output of 0.25 × 10–3 nW.

The development of high-performance MOS-based sensor is imperative for NH3 monitoring in human breath analysis. Herein, we successfully modified SnO2 with bimetallic AuCu alloy nanoparticles (NPs) through facile reduction method, which showed an enhanced and stable NH3 sensing performance. The sensor based on Au0.5Cu0.3-SnO2 material had optimum selectivity and sensitivity for NH3, with a response value of 5.26 for 100 ppm NH3 at 400 °C, a threefold improvement over pure SnO2 sensor. The experimental results showed that bimetallic AuCu NPs modified materials had an obvious enhancement of chemisorbed oxygen on the interface, which can be attributed to the synergistic effect of Au and Cu, thus improving the consuming process of the target gas. In addition, the sensor also has a certain response to low concentration of NH3 with excellent repeatability and stability during 30 days.